Cas no 31460-40-9 (Propanoic acid, 2-(3-chlorophenoxy)-, (S)-)

• Product Name: Propanoic acid, 2-(3-chlorophenoxy)-, (S)-
• CAS No: 31460-40-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 1447508
• PubChem ID: 736062
• Update Time: 2025-04-20

Propanoic acid, 2-(3-chlorophenoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-chlorophenoxy)-, (S)-
• 31460-40-9
• DTXSID40352919
• SCHEMBL3225337
• AC1LEH9R

• Inchi： 1S/C9H9ClO3/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： YNTJKQDWYXUTLZ-LURJTMIESA-N
• SMILES： ClC1=CC=CC(=C1)O[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53